Cas no 62315-01-9 (Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester)

• Product name: Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
• CAS No: 62315-01-9
• MF: C₁₉H₁₆O₃
• MW: 292.32854
• CID: 449617
• PubChem ID: 71387607

Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
• methyl 2-hydroxy-5-(naphthalen-1-ylmethyl)benzoate
• DTXSID90809721
• Methyl 2-hydroxy-5-[(naphthalen-1-yl)methyl]benzoate
• 62315-01-9

• Inchi： InChI=1S/C19H16O3/c1-22-19(21)17-12-13(9-10-18(17)20)11-15-7-4-6-14-5-2-3-8-16(14)15/h2-10,12,20H,11H2,1H3
• InChI Key： CXJFIWMOOMIRLP-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CC(=C1)CC2=CC=CC3=CC=CC=C32)O

Computed Properties

• Exact Mass: 292.10998
• Monoisotopic Mass: 292.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 46.53